Cas no 254762-10-2 (PEG3-bis(phosphonic acid))

• Product Name: PEG3-bis(phosphonic acid)
• CAS No: 254762-10-2
• MF: C₈H₂₀O₉P₂
• MW: 322.186525344849
• CID: 3045285
• PubChem ID: 57225803
• Update Time: 2025-10-28

PEG3-bis(phosphonic acid) Chemical and Physical Properties

Names and Identifiers

• PEG3-bis(phosphonic acid)
• Phosphonic acid, [oxybis(2,1-ethanediyloxy-2,1-ethanediyl)]bis- (9CI)
• SCHEMBL9302274
• HY-141294
• CS-0115062
• MFCD00778114
• C70001
• 254762-10-2
• BP-21707
• [Oxybis(2,1-ethanediyloxy-2,1-ethanediyl)]bis-phosphonic acid
• AKOS016034495
• 2-[2-[2-(2-phosphonoethoxy)ethoxy]ethoxy]ethylphosphonic acid
• DA-76691
• PEG3-BIS(PHOSPHONICACID)

• Inchi： 1S/C8H20O9P2/c9-18(10,11)7-5-16-3-1-15-2-4-17-6-8-19(12,13)14/h1-8H2,(H2,9,10,11)(H2,12,13,14)
• InChI Key： QSULJYOIONNJQJ-UHFFFAOYSA-N
• SMILES： O(CCOCCP(=O)(O)O)CCOCCP(=O)(O)O

Computed Properties

• Exact Mass: 322.05825621g/mol
• Monoisotopic Mass: 322.05825621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on PEG3-bis(phosphonic acid)

PEG3-bis(phosphonic acid): A Comprehensive Overview

The compound with CAS number 254762-10-2, commonly referred to as PEG3-bis(phosphonic acid), is a versatile and innovative material that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of polyethylene glycol (PEG), a well-known polymer widely used in pharmaceuticals, materials science, and biotechnology. The incorporation of phosphonic acid groups into the PEG backbone introduces unique properties, making it a valuable compound for advanced applications.

PEG3-bis(phosphonic acid) is synthesized through a precise chemical process that involves the modification of PEG with phosphonic acid functionalities. The resulting structure consists of a three-carbon chain (hence the "PEG3" designation) with two phosphonic acid groups attached. This configuration enhances the compound's ability to interact with various surfaces and materials, particularly those containing metal ions or hydroxyl groups. Recent studies have highlighted its potential in surface modification, where its ability to form strong bonds with substrates has been exploited for creating durable and functional coatings.

One of the most promising applications of PEG3-bis(phosphonic acid) lies in its use as a chelating agent. The phosphonic acid groups are highly effective in binding metal ions, making this compound useful in processes such as metal extraction, water treatment, and catalysis. For instance, researchers have demonstrated its efficacy in removing heavy metals from industrial wastewater, a critical concern in environmental protection. Additionally, its role as a ligand in catalytic systems has been explored, with studies showing enhanced catalytic activity in certain reactions due to its ability to stabilize metal centers.

In the field of biotechnology, PEG3-bis(phosphonic acid) has shown potential as a bioactive material. Its ability to interact with biological molecules, such as proteins and enzymes, has led to investigations into its use in drug delivery systems and bioconjugation. Recent advancements have focused on its role in creating stable bioconjugates that can enhance drug targeting and reduce side effects. This property is particularly valuable in the development of targeted therapies for diseases such as cancer.

The material properties of PEG3-bis(phosphonic acid) are also being leveraged in advanced materials science applications. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been exploited for creating nanostructured materials with tailored functionalities. For example, SAMs formed by this compound have been used to create surfaces with enhanced hydrophilicity or hydrophobicity, depending on the application requirements. These surfaces find use in microfluidic devices, biosensors, and anti-fouling coatings.

Recent research has also explored the use of PEG3-bis(phosphonic acid) in energy-related applications. Its ability to bind metal ions has been utilized in the development of electrodes for batteries and supercapacitors. Studies have shown that incorporating this compound into electrode materials can improve their electrochemical performance by enhancing ion transport and stabilizing the electrode structure.

In conclusion, PEG3-bis(phosphonic acid) is a multifaceted compound with a wide range of applications across diverse fields. Its unique combination of PEG's biocompatibility and the functional versatility of phosphonic acids makes it an invaluable tool for scientists and engineers. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing technology and addressing global challenges.